Cas no 2228907-48-8 (tert-butyl 4-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate
• CAS No: 2228907-48-8
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 6406605
• PubChem ID: 165650674
• Update Time: 2025-05-20

tert-butyl 4-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate
• 2228907-48-8
• EN300-1879448

• Inchi： 1S/C16H30N2O3/c1-15(2,3)21-14(20)18-10-6-12(7-11-18)16(17)8-4-13(19)5-9-16/h12-13,19H,4-11,17H2,1-3H3
• InChI Key： PEOXEYKFKSJPFO-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)(C1CCN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 4-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate

tert-butyl 4-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate is a complex organic compound with the CAS number 2228907-48-8. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential applications in drug development. The molecule consists of a piperidine ring substituted with a tert-butyl group and a hydroxycyclohexyl moiety, which contributes to its diverse chemical properties.

The tert-butyl group is a bulky substituent that plays a crucial role in stabilizing the molecule's conformation. This substituent also influences the compound's solubility and bioavailability, making it an attractive candidate for pharmaceutical applications. Recent studies have highlighted the importance of such bulky groups in modulating the pharmacokinetic profiles of drugs, ensuring prolonged residence time in biological systems.

The hydroxycyclohexyl moiety introduces hydrophilic properties to the molecule, enhancing its ability to interact with biological targets. This feature is particularly advantageous in drug design, where balance between lipophilicity and hydrophilicity is critical for achieving optimal therapeutic effects. Researchers have explored the potential of this compound as a precursor for developing novel bioactive agents targeting various disease states, including neurodegenerative disorders and inflammatory conditions.

From a synthetic perspective, the construction of tert-butyl 4-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate involves multi-step reactions, often employing advanced catalytic techniques. The synthesis begins with the preparation of the piperidine ring, followed by functionalization at specific positions to introduce the tert-butyl and hydroxycyclohexyl groups. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of such complex molecules, reducing production costs and improving scalability.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery programs. Its unique structure allows for further modification to create derivatives with enhanced potency and selectivity. For instance, researchers have investigated the incorporation of this compound into peptide-based therapeutics, leveraging its ability to stabilize peptide backbones and improve their pharmacokinetic profiles.

In addition to its pharmacological applications, tert-butyl 4-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate has also found utility in materials science. Its rigid structure and functional groups make it a valuable building block for constructing advanced materials, such as stimuli-responsive polymers and self-healing composites. These materials hold potential for applications in fields ranging from electronics to biomedical engineering.

Recent studies have also explored the environmental impact of this compound, particularly its biodegradability and eco-friendly synthesis pathways. As sustainability becomes a critical consideration in chemical manufacturing, researchers are increasingly focusing on developing green chemistry approaches for producing such compounds. This includes the use of renewable feedstocks and energy-efficient reaction conditions to minimize environmental footprint.

In conclusion, tert-butyl 4-(1-amino-4-hydroxycyclohexyl)piperidine-1-carboxylate stands out as a versatile compound with multifaceted applications across various scientific disciplines. Its unique structure, combined with advancements in synthetic methodologies and drug design principles, positions it as a key player in future innovations. As research continues to uncover new facets of its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial sectors.